Cas no 2172538-91-7 (4-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)oxane-4-carboxylic acid)

• Product Name: 4-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)oxane-4-carboxylic acid
• CAS No: 2172538-91-7
• MF: C₁₀H₁₆O₆S
• MW: 264.295442581177
• CID: 6341169
• PubChem ID: 165583788
• Update Time: 2025-05-27

4-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)oxane-4-carboxylic acid
• EN300-1631330
• 2172538-91-7

• Inchi： 1S/C10H16O6S/c11-8(12)9(1-4-16-5-2-9)10(13)3-6-17(14,15)7-10/h13H,1-7H2,(H,11,12)
• InChI Key： GUUWIJHEHAZZLR-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(C(=O)O)CCOCC1)O)(=O)=O

Computed Properties

• Exact Mass: 264.06675940g/mol
• Monoisotopic Mass: 264.06675940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 109Ų

Additional information on 4-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)oxane-4-carboxylic acid

Research Briefing on 4-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)oxane-4-carboxylic acid (CAS: 2172538-91-7)

The compound 4-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)oxane-4-carboxylic acid (CAS: 2172538-91-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, including its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel sulfone-containing heterocycles, which are known for their diverse pharmacological properties. The presence of both a sulfone and a carboxylic acid functional group in its structure makes it a versatile building block for the development of new chemical entities. Researchers have explored its utility in the design of enzyme inhibitors, particularly targeting proteases and other hydrolases, due to its ability to mimic transition states or intermediate structures in enzymatic reactions.

One of the most notable findings in recent literature is the compound's application in the development of anti-inflammatory agents. Preclinical studies have demonstrated that derivatives of 4-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)oxane-4-carboxylic acid exhibit potent inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a lead compound for the treatment of chronic inflammatory diseases. Additionally, its unique chemical structure has been leveraged in the design of prodrugs, enhancing the bioavailability and pharmacokinetic profiles of therapeutic agents.

The synthesis of 4-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)oxane-4-carboxylic acid has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements have facilitated the large-scale production of the compound, enabling further exploration of its biological activities and therapeutic potential.

In conclusion, 4-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)oxane-4-carboxylic acid (CAS: 2172538-91-7) represents a promising scaffold in medicinal chemistry, with wide-ranging applications in drug discovery. Its unique structural attributes and demonstrated biological activities underscore its value as a tool compound and a potential therapeutic agent. Future research should focus on elucidating its mechanism of action and optimizing its derivatives for enhanced efficacy and safety profiles.